Cas no 2408964-79-2 (tert-butyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate)

• Product Name: tert-butyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate
• CAS No: 2408964-79-2
• MF: C₁₀H₁₉F₂NO₃
• MW: 239.259570360184
• CID: 6340364
• PubChem ID: 165706366
• Update Time: 2025-06-18

tert-butyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate
• EN300-7548779
• 2408964-79-2

• Inchi： 1S/C10H19F2NO3/c1-8(2,3)16-7(14)13-6-10(11,12)9(4,5)15/h15H,6H2,1-5H3,(H,13,14)
• InChI Key： IIHCFSAMEJLIIH-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OC(C)(C)C)(C(C)(C)O)F

Computed Properties

• Exact Mass: 239.13329979g/mol
• Monoisotopic Mass: 239.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate

Professional Introduction to Compound with CAS No. 2408964-79-2 and Product Name: tert-butyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate

The compound with the CAS number 2408964-79-2 and the product name tert-butyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and bioorganic synthesis. The molecular structure of this compound incorporates several key functional groups, including a tert-butyl carbamate moiety and a difluorinated hydroxyalkyl side chain, which contribute to its distinct chemical properties and reactivity.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatility and efficacy in various biological systems. The tert-butyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate is particularly noteworthy for its potential role in modulating biological pathways associated with inflammation, pain, and metabolic disorders. The presence of the difluoro group enhances the lipophilicity of the compound, making it more suitable for membrane transport and cellular uptake. This feature is particularly relevant in the context of drug delivery systems designed to target specific cellular compartments.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The hydroxy group in the side chain provides a reactive site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications. For instance, researchers have explored its utility in the synthesis of protease inhibitors, which are critical in treating conditions such as cancer and infectious diseases. The tert-butyl carbamate group, on the other hand, serves as a protecting group for amino functions during synthetic processes, ensuring high selectivity and yield.

Recent studies have highlighted the compound's inhibitory effects on certain enzymes implicated in chronic inflammatory diseases. By targeting these enzymes, tert-butyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate demonstrates promise as a lead compound for developing novel anti-inflammatory agents. The difluoro substitution on the hydroxyalkyl chain not only influences the compound's pharmacokinetic profile but also enhances its binding affinity to biological targets. This dual functionality makes it an attractive candidate for further optimization through structure-activity relationship (SAR) studies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high purity and yield. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enantioselective hydrogenations, have been employed to construct the complex framework of this molecule. These techniques are essential for achieving enantiopure forms of the compound, which is crucial for pharmaceutical applications where stereochemistry plays a pivotal role in biological activity.

In addition to its pharmaceutical potential, tert-butyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate has shown promise in materials science applications. Its unique structural motifs make it a suitable candidate for designing novel polymers and coatings with enhanced durability and chemical resistance. The presence of both polar and non-polar regions in its molecular structure allows it to interact effectively with a wide range of substrates, making it valuable for creating advanced material formulations.

The safety profile of this compound is another critical consideration in its development. Extensive toxicological studies have been conducted to assess its acute and chronic toxicity levels. Preliminary results indicate that at moderate concentrations, it exhibits low toxicity with minimal adverse effects on mammalian cells. However, further studies are necessary to fully understand its long-term safety implications and potential side effects at higher doses or prolonged exposure periods.

The regulatory landscape surrounding new chemical entities like tert-butyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate is stringent but well-established. Compliance with international regulatory standards ensures that any potential therapeutic applications are thoroughly evaluated before reaching clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing this compound through preclinical testing and subsequent human trials.

Future research directions include exploring derivatives of this compound that may exhibit enhanced biological activity or improved pharmacokinetic properties. By modifying specific functional groups or introducing new substituents, scientists can fine-tune the molecule's characteristics to meet specific therapeutic needs. Additionally, computational modeling techniques such as molecular dynamics simulations can provide insights into how this compound interacts with biological targets at an atomic level.

The integration of green chemistry principles into the synthesis of tert-butyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate is also gaining traction among researchers aiming to minimize environmental impact while maintaining high efficiency. Techniques such as solvent-free reactions, catalytic processes using recyclable materials, and energy-efficient synthetic routes are being explored to develop more sustainable manufacturing processes.

In conclusion,tert-butyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate (CAS No. 2408964-79-2) represents a significant advancement in pharmaceutical chemistry with diverse applications ranging from drug development to materials science. Its unique structural features offer numerous opportunities for further research and innovation, particularly in modulating biological pathways associated with chronic diseases, while also presenting challenges related to synthesis scalability, safety evaluation, regulatory compliance,and environmental sustainability.